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Compound of Interest |

Ethyl 4-
Compound Name: (ethoxycarbonyl)piperidine-1-

acetate

Cat. No.: B158272

In-Depth Technical Guide: Ethyl 4-
(ethoxycarbonyl)piperidine-1-acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and
properties of Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate, a compound of interest in
medicinal chemistry and organic synthesis.

Core Molecular Data

Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate is a piperidine derivative featuring both an
ethoxycarbonyl group and an acetate moiety.[1] Its structural characteristics are pivotal to its

reactivity and potential biological applications.

Quantitative Molecular and Physical Data

The fundamental molecular and physical properties of Ethyl 4-(ethoxycarbonyl)piperidine-1-
acetate are summarized in the table below.
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Property Value Source(s)
Molecular Formula C12H21NO4 [L12113114115]116]
Molecular Weight 243.303 g/mol [11[2][3]

ethyl 1-(2-ethoxy-2-

IUPAC Name oxoethyl)piperidine-4- [1][6]
carboxylate

CAS Number 1838-39-7 [LI[2]03]1[41[5]116]

, CCOC(=0O)CN1ccc(cer)c(=

Canonical SMILES [1]
0O)occC

Density 1.057 g/cm3 (at 15 °C) [4]

Boiling Point 101-103 °C [4]

Flash Point 141 °C [4]

Refractive Index 1.466 [2][4]

Molecular Structure Visualization

The two-dimensional chemical structure of Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate is
depicted below, illustrating the arrangement of its constituent atoms and functional groups.

Caption: 2D structure of Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate.

Experimental Protocols

While this document focuses on the molecular properties, it is pertinent to note that Ethyl 4-
(ethoxycarbonyl)piperidine-1-acetate can be analyzed using standard analytical techniques.
For instance, its separation and analysis can be achieved via reverse-phase high-performance
liquid chromatography (HPLC).[3] A typical mobile phase for such an analysis would consist of
acetonitrile, water, and an acid modifier like phosphoric acid or, for mass spectrometry
compatibility, formic acid.[3]

Applications in Research and Development
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Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate serves as a valuable intermediate in the
synthesis of more complex pharmaceutical compounds.[2] The presence of multiple functional
groups, including the piperidine ring, and two ester moieties, provides versatile reaction sites
for further chemical modifications.[1] Researchers have explored its potential in the
development of novel therapeutics, with some studies indicating possible antiproliferative
effects against certain cancer cell lines and interactions with neurotransmitter systems.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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